Cas no 1780853-40-8 (6-Fluoro-1-benzofuran-7-carboxylic acid)

• Product Name: 6-Fluoro-1-benzofuran-7-carboxylic acid
• CAS No: 1780853-40-8
• MF: C₉H₅FO₃
• MW: 180.1326
• CID: 4613540
• PubChem ID: 84718324
• Update Time: 2025-06-28

6-Fluoro-1-benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-benzofuran-7-carboxylic acid
• EN300-761557
• SCHEMBL18329452
• Z2940617783
• 6-fluoro-1-benzofuran-7-carboxylicacid
• DB-140683
• AKOS024127319
• AT25858
• 6-Fluoro-7-benzofurancarboxylic acid
• 1780853-40-8
• 6-FLUOROBENZOFURAN-7-CARBOXYLIC ACID
• 6-Fluoro-1-benzofuran-7-carboxylic acid

• Inchi： 1S/C9H5FO3/c10-6-2-1-5-3-4-13-8(5)7(6)9(11)12/h1-4H,(H,11,12)
• InChI Key： OBVOVAWAKKDUFL-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C2C([H])=C([H])OC=2C=1C(=O)O[H]

Computed Properties

• Exact Mass: 180.02227218g/mol
• Monoisotopic Mass: 180.02227218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-Fluoro-1-benzofuran-7-carboxylic acid

6-Fluoro-1-benzofuran-7-carboxylic acid (CAS No. 1780853-40-8)

The compound 6-Fluoro-1-benzofuran-7-carboxylic acid (CAS No. 1780853-40-8) is a structurally unique organic compound belonging to the class of benzofurans. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and material science. The molecule consists of a benzofuran ring system with a fluoro substituent at the 6-position and a carboxylic acid group at the 7-position, making it a versatile building block for various chemical modifications.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of the fluoro group in 6-fluoro-substituted benzofurans introduces unique electronic and steric properties, which can enhance the compound's bioavailability and pharmacokinetic profiles. This makes 6-fluoro-1-benzofuran-7-carboxylic acid an attractive candidate for further exploration in therapeutic applications.

The synthesis of 6-fluoro-substituted benzofurans has been optimized through various methodologies, including Suzuki coupling reactions and oxidative cyclization processes. These advancements have enabled researchers to efficiently prepare 6-fluoro-1-benzofuran-7-carboxylic acid and its derivatives on a larger scale, facilitating their use in high-throughput screening campaigns. The carboxylic acid functionality at the 7-position provides an additional site for functionalization, allowing chemists to explore diverse substitution patterns and stereochemical configurations.

In terms of biological activity, 6-fluoro-substituted benzofurans have shown promising results in inhibiting key enzymes involved in inflammatory pathways. For instance, recent research has demonstrated that 6-fluoro-1-benzofuran-7-carboxylic acid exhibits potent anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) enzymes. This suggests that the compound could serve as a lead molecule for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Furthermore, the incorporation of the fluoro group into the benzofuran framework has been shown to enhance the compound's stability under physiological conditions. This property is particularly advantageous in drug design, where stability is a critical factor for ensuring therapeutic efficacy. The ability to fine-tune the electronic properties of 6-fluoro-substituted benzofurans through strategic substitution patterns has opened new avenues for exploring their potential in other therapeutic areas, such as neurodegenerative diseases and cardiovascular disorders.

The application of 6-fluoro-substituted benzofurans extends beyond medicinal chemistry into materials science. Researchers have investigated the use of these compounds as precursors for synthesizing advanced materials with tailored optical and electronic properties. For example, derivatives of 6-fluoro-substituted benzofurans have been employed in the development of organic semiconductors and light-emitting diodes (LEDs), showcasing their versatility across multiple disciplines.

In conclusion, 6-fluoro-substituted benzofurans, particularly 6-fluoro-1-benzofuran-7-carboxylic acid, represent a valuable class of compounds with diverse applications in drug discovery and materials science. Ongoing research continues to uncover new insights into their biological activity, synthetic methodologies, and functional properties, underscoring their importance as a platform for innovation in modern chemistry.